Cas no 114489-87-1 (Sterebin F)

• Product Name: Sterebin F
• CAS No: 114489-87-1
• MF: C₂₀H₃₄O₄
• MW: 338.481566905975
• CID: 166306
• PubChem ID: 13996076
• Update Time: 2024-11-05

Sterebin F Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Naphthalenetriol,decahydro-4-[(1E,3Z)-5-hydroxy-3-methyl-1,3-pentadien-1-yl]-3,4a,8,8-tetramethyl-,(1R,2S,3S,4R,4aS,8aS)-
• 1,2,3-Naphthalenetriol,decahydro-4-[(1E,3Z)-5-hydroxy-3-methyl-1,3-pentadien-1-yl]-3,4a,8,8-tetramethyl-,(1R,2S,3S,4R,4aS,8aS
• (+)-Sterebin F
• 1,2,3-Naphthalenetriol,decahydro-4-(5-hydroxy-3-methyl-1,3-pentadienyl)-3,4a,8,8-tetramethyl-, [1R-[1a,2b,3a,4b(1E,3Z),4ab,8aa]]-
• 1,2,3-Naphthalenetriol,decahydro-4-[(1E,3Z)-5-hydroxy-3-methyl-1,3-pentadienyl]-3,4a,8,8-tetramethyl-,(1R,2S,3S,4R,4aS,8aS)- (9CI)
• Sterebin F
• 114489-87-1
• (1R,2S,3S,4R,4aS,8aS)-4-[(1E,3Z)-5-hydroxy-3-methylpenta-1,3-dienyl]-3,4a,8,8-tetramethyl-2,4,5,6,7,8a-hexahydro-1H-naphthalene-1,2,3-triol
• CS-0895899
• DA-58109
• HY-N12241

• Inchi： 1S/C20H34O4/c1-13(9-12-21)7-8-14-19(4)11-6-10-18(2,3)16(19)15(22)17(23)20(14,5)24/h7-9,14-17,21-24H,6,10-12H2,1-5H3/b8-7+,13-9?/t14-,15-,16+,17+,19-,20+/m1/s1
• InChI Key： RMAJUEUHZWCNQM-XOICDPOUSA-N
• SMILES： [C@@H]1([C@@H]([C@](O)(C)[C@H](/C=C/C(=CCO)C)[C@]2(CCCC(C)(C)[C@H]12)C)O)O

Computed Properties

• Exact Mass: 338.24570956g/mol
• Monoisotopic Mass: 338.24570956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 80.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids